Cas no 2411315-63-2 (tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate
• CAS No: 2411315-63-2
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 5683037
• PubChem ID: 146101948
• Update Time: 2025-07-18

tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2411315-63-2
• tert-butyl N-{3-[2-(2-chloroacetamido)ethyl]cyclobutyl}carbamate
• EN300-26574349
• Z3595700289
• Tert-butyl N-[3-[2-[(2-chloroacetyl)amino]ethyl]cyclobutyl]carbamate
• tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate

• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-10-6-9(7-10)4-5-15-11(17)8-14/h9-10H,4-8H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key： AENDDCOGWUFXPG-UHFFFAOYSA-N
• SMILES： ClCC(NCCC1CC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 290.1397203g/mol
• Monoisotopic Mass: 290.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate

Professional Introduction to Compound with CAS No. 2411315-63-2 and Product Name: tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate

The compound with the CAS number 2411315-63-2 and the product name tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its framework suggests a multifaceted role in biochemical interactions, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives due to their versatile biological activities. The tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate molecule, with its unique structural features, is no exception. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the chloroacetamido moiety introduces a polar functional group that may enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing novel therapeutic agents targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This has opened up avenues for further investigation into its anti-inflammatory properties.

The cyclobutyl ring in the molecular structure of tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate adds another layer of complexity, offering opportunities for conformational flexibility and enhanced binding interactions. This feature is particularly valuable in drug design, where precise molecular geometry is often crucial for achieving high efficacy. Recent computational studies have suggested that this compound may interact with specific protein receptors through multiple hydrogen bonding networks, potentially leading to improved pharmacological outcomes.

Moreover, the 2-chloroacetamido group within the molecule plays a critical role in modulating its biological activity. Chlorinated amino acid derivatives are well-known for their ability to enhance drug bioavailability and metabolic stability. This makes tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate an attractive candidate for further development as a lead compound in medicinal chemistry.

Current research efforts are focused on optimizing synthetic routes to produce this compound in higher yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis, reducing waste and improving scalability. These developments are crucial for translating laboratory findings into viable pharmaceutical candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural motifs have inspired investigations into its use as a building block for agrochemicals and specialty chemicals. The ability to modify specific functional groups while maintaining core structural integrity offers flexibility in designing molecules with tailored properties.

In conclusion, the compound with CAS No. 2411315-63-2 and the product name tert-butyl N-{3-2-(2-chloroacetamido)ethylcyclobutyl}carbamate represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in shaping the future of medicinal chemistry.